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Compound of Interest

Compound Name: FD&C yellow 6

Cat. No.: B1143381

A Technical Guide to the Physicochemical
Properties of Sunset Yellow FCF
Introduction

Disodium 6-hydroxy-5-(4-sulfonatophenyl azo)-2-naphthalene-sulfonate, widely known as
Sunset Yellow FCF, is a petroleum-derived, synthetic azo dye.[1][2] It is recognized by various
regulatory bodies under different names, including FD&C Yellow No. 6 in the United States and
E110 in the European Union.[1][3] As a water-soluble orange-yellow dye, it finds extensive
application in coloring foods, pharmaceuticals, and cosmetics.[1][4] Its utility is derived from its
stability across a range of pH levels, high water solubility, and strong tinctorial strength.[4][5]
This document provides an in-depth overview of its core physicochemical properties, analytical
methodologies, and structural characteristics to support research and development activities.

Chemical Identity and Properties

The fundamental identification and physicochemical characteristics of Sunset Yellow FCF are

summarized in the tables below.

Table 1: General Chemical Identification
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Identifier

Value

IUPAC Name

Disodium 6-hydroxy-5-[(4-

sulfonatophenyl)azo]-2-naphthalene-sulfonate[6]

Common Synonyms

Sunset Yellow FCF, FD&C Yellow No. 6, Orange
Yellow S, C.I. 15985[1]

E Number

E110[1]

CAS Number

2783-94-0[6]

Chemical Formula

C16H10N2Na207S2[1]

Molecular Weight

452.36 g/mol [1]

Colour Index

15985[4]

ble 2: Physicochemical .

Property

Value Conditions

Physical State

Orange-red powder or
25 °C, 100 kPa[1]
granules[6][7]

300 °C (572 °F)[1] / >300 °C[8]

Melting Point N/A
/ 390 °C (decomposes)[4]
Water Solubility 19 g/ 100 mL[4][5] 25°C
5-10 g/ 100 mL[4] 24 °C
Sparingly soluble in ethanol,
Other Solubilities Soluble in glycerol and N/A
propylene glycol[6][7]
Partition Coefficient (Log P) -0.244[9] 26 °C
pKa 0[4] 20 °C

Table 3: Spectroscopic Properties
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Property Value Conditions / Solvent
Amax (Maximum Absorption) ~480 nm[1] pH 1
443 nm (with a shoulder at 500
pH 13
nm)[1]
482 nm[8][10] N/A
Molar Extinction Coefficient (¢)  =20000 at 479-485 nm in H20[4][8]

Stability and Safety Profile

Stability: Sunset Yellow FCF exhibits good stability to heat and is stable in the presence of citric
and tartaric acid.[7] It shows good stability to changes in pH, with no significant change
observed between pH 3 and 8.[4][5] Its stability to light is moderate and to oxidation is fair.[4][5]
In solution, its color is pH-dependent; neutral or acidic solutions are yellow-orange, while basic
solutions turn red-brown.[6]

Safety: The Acceptable Daily Intake (ADI) is established at 0—4 mg/kg body weight by both EU
and WHO/FAO guidelines.[1][11] The U.S. FDA sets the ADI at 3.75 mg/kg.[1] The compound
is not considered carcinogenic or genotoxic at typical usage levels.[1][9] However, like other
azo dyes, it has been linked to potential hyperactivity in children, leading to mandatory warning
labels in the EU.[1][11]

Visualized Data and Workflows
Chemical Classification and Identity
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Figure 1: Hierarchical classification of Sunset Yellow FCF.

pH-Dependent Spectroscopic Properties
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Figure 2: Influence of pH on the color and Amax of Sunset Yellow FCF.[1][6]

Experimental Protocols

Detailed methodologies are crucial for the accurate analysis and quantification of Sunset
Yellow FCF. The most common techniques are UV-Vis Spectrophotometry and High-
Performance Liquid Chromatography (HPLC).[12][13]

Protocol 1: Quantification by UV-Vis Spectrophotometry

This protocol outlines a standard method for determining the concentration of Sunset Yellow
FCF in a clear liquid sample.
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Figure 3: Workflow for Spectrophotometric Quantification.

Methodology:

+ Sample Preparation: Dissolve the sample material in distilled water. If the sample is complex
(e.g., a food matrix), an extraction step may be required.[13]

« Standard Curve Preparation: Accurately weigh and dissolve a reference standard of Sunset
Yellow FCF in deionized water to create a stock solution. Perform serial dilutions to prepare
a minimum of five calibration standards of known concentrations.
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o Spectrophotometric Analysis: Set the spectrophotometer to scan the visible range to confirm
the maximum absorption wavelength (Amax), typically around 480-482 nm.[1][10]

» Measurement: Measure the absorbance of the blank (deionized water), each calibration
standard, and the sample solutions at the determined Amax.

e Quantification: Plot a calibration curve of absorbance versus concentration for the standards.
Use the linear regression equation from the curve to calculate the concentration of Sunset
Yellow FCF in the sample based on its absorbance.

Protocol 2: Analysis by High-Performance Liquid
Chromatography (HPLC)

HPLC is a highly sensitive and specific method for identifying and quantifying Sunset Yellow
FCF, especially in complex mixtures.[2][13] The following is a representative protocol based on
common reversed-phase methods.

Methodology:

o Sample Solution Preparation: Accurately weigh approximately 200 mg of the Sunset Yellow
FCF sample and dissolve it in a mixture of water and methanol (e.g., 4 mL water, 5 mL
methanol) in a 10 mL volumetric flask.[6] Adjust the final volume with water. Filter the solution
through a 0.2 um syringe filter (PTFE is recommended) before injection.[6]

o Standard Solution Preparation: Prepare a stock solution of a certified Sunset Yellow FCF
standard. Create a series of working standards by diluting the stock solution with the mobile
phase to cover the expected sample concentration range.

o Chromatographic Conditions:
o Instrument: HPLC system with a Diode Array Detector (DAD) or UV-Vis detector.[14]

o Column: A reversed-phase column, such as an Acclaim PA2 (3 um, 3 x 75 mm), is
suitable.[14]

o Mobile Phase: A common mobile phase involves a gradient of an aqueous buffer (e.g., 20
mM ammonium acetate or ammonium phosphate) and an organic solvent like methanol or
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o

o

acetonitrile.[6][14]

Flow Rate: Typically 0.5 - 1.0 mL/min.

Detection: Monitor at the Amax of Sunset Yellow FCF, approximately 482 nm.[10]

e Analysis and Quantification:

Inject equal volumes of the standard solutions and the sample solution into the
chromatograph.

Identify the Sunset Yellow FCF peak in the sample chromatogram by comparing its
retention time with that of the standards.

Construct a calibration curve by plotting the peak area of the standards against their
concentrations.

Calculate the concentration of Sunset Yellow FCF in the sample by interpolating its peak
area on the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

°
(0] ~ » (&) EEN w N =

. Sunset yellow FCF - Wikipedia [en.wikipedia.org]

. helixchrom.com [helixchrom.com]

. eprints.ums.edu.my [eprints.ums.edu.my]

. Sunset Yellow FCF | 2783-94-0 [chemicalbook.com]

. Sunset Yellow FCF CAS#: 2783-94-0 [m.chemicalbook.com]
. fao.org [fao.org]

. chembk.com [chembk.com]

. Sunset Yellow FCF Dye content 90 2783-94-0 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/monograph5/additive-450-m5.pdf
http://tools.thermofisher.com/content/sfs/brochures/AN-245-Dyes-Foods-Beverages-LPN2385.pdf
https://sielc.com/sunset-yellow
https://www.benchchem.com/product/b1143381?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sunset_yellow_FCF
https://helixchrom.com/compounds/sunset-yellow/
https://eprints.ums.edu.my/id/eprint/19734/1/Methods%20for%20the%20analysis%20of%20Sunset%20Yellow%20FCF.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5221910.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5221910_EN.htm
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/monograph5/additive-450-m5.pdf
https://www.chembk.com/en/chem/sunset%20yellow%20fcf
https://www.sigmaaldrich.com/CA/en/product/aldrich/465224
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

9. chemicalbook.com [chemicalbook.com]

e 10. Sunset Yellow (Yellow 6) | SIELC Technologies [sielc.com]

e 11. E110 Sunset yellow FCF - Additives - Food - Risks/Facts/Backgrounds [food-detektiv.de]
e 12. AReview on Sunset Yellow Toxicity and its Analytical Methods [jcbms.org]

e 13. eprints.ums.edu.my [eprints.ums.edu.my]

e 14. tools.thermofisher.com [tools.thermofisher.com]
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sulfonatophenyl azo)-2-naphthalene-sulfonate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1143381#physicochemical-properties-of-
disodium-6-hydroxy-5-4-sulfonatophenyl-azo-2-naphthalene-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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